2-Bromo-1-(4-fluorophenyl)-2-methylpropan-1-one
Cat. No. B8711266
M. Wt: 245.09 g/mol
InChI Key: ZISFVSBQBJYRDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03944600
Procedure details
A slurry of 14 g. (0.105 mole) of anhydrous aluminum chloride in 14.4 g. (0.150 mole) of fluorobenzene and 24 ml. of carbon disulfide is cooled to 15°C. To it is added 23.8 g. (0.100 mole) of α-bromoisobutyryl bromide over 10-15 minutes at 15°-20°C. The reaction is stirred for five minutes at 20°C and then quenched on ice. The product is extracted into chloroform. The chloroform layer is washed with aqueous sodium bicarbonate, dried over anhydrous sodium sulfate and concentrated to give 2-bromo-4'-fluoro-2-methylpropiophenone.
Identifiers
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REACTION_CXSMILES
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[Cl-].[Al+3].[Cl-].[Cl-].[F:5][C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1.[Br:12][C:13]([CH3:18])([CH3:17])[C:14](Br)=[O:15]>C(=S)=S>[Br:12][C:13]([CH3:18])([CH3:17])[C:14]([C:9]1[CH:10]=[CH:11][C:6]([F:5])=[CH:7][CH:8]=1)=[O:15] |f:0.1.2.3|
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Inputs
Step One
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Name
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Quantity
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0.105 mol
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Step Two
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Name
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Quantity
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0.15 mol
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Type
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reactant
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Smiles
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FC1=CC=CC=C1
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Step Three
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Name
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Quantity
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0.1 mol
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Type
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reactant
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Smiles
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BrC(C(=O)Br)(C)C
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(=S)=S
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction is stirred for five minutes at 20°C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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To it is added 23.8 g
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CUSTOM
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Type
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CUSTOM
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Details
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quenched on ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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The product is extracted into chloroform
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WASH
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Type
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WASH
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Details
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The chloroform layer is washed with aqueous sodium bicarbonate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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product
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Smiles
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BrC(C(=O)C1=CC=C(C=C1)F)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
